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Compound of Interest

Compound Name: 5-Methyithiophene-2-boronic acid

Cat. No.: B068057

Essential Safety and Handling Guide for 5-
Methylthiophene-2-boronic acid

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 5-Methylthiophene-2-boronic
acid. Adherence to these protocols is essential for ensuring personal safety and maintaining a
secure laboratory environment.

Hazard Summary

5-Methylthiophene-2-boronic acid is a chemical compound that requires careful handling due
to its potential health hazards. It is classified as causing skin irritation, serious eye irritation, and
may cause respiratory irritation.[1]

Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation[1]

Eye Irritation H319 Causes serious eye irritation[1]
Specific target organ toxicity — H335 May cause respiratory

single exposure irritation[1]

Personal Protective Equipment (PPE)
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Appropriate personal protective equipment must be worn at all times when handling 5-

Methylthiophene-2-boronic acid to minimize exposure and ensure personal safety.

Protection Type

Specific Equipment

Purpose & Guidelines

Eye/Face Protection

Chemical safety goggles with

side shields or a face shield.

Must be tested and approved
under standards such as
OSHA 29 CFR 1910.133 or EU
EN166.[2] A face shield is
recommended when there is a

risk of splashing.[2][3]

Hand Protection

Appropriate chemical-resistant
gloves (e.g., Nitrile or Butyl
rubber).

Gloves must be inspected prior
to use. Select gloves based on
an evaluation of skin hazards,
duration of use, and chemical

resistance.[2]

Body Protection

Laboratory coat or appropriate

protective clothing.

Prevents skin exposure.[2]
Contaminated clothing should
not be allowed out of the
workplace and must be

washed before reuse.[2][4]

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate or
dust is generated, use a
NIOSH/MSHA or European
Standard EN 149 approved

respirator.

A respirator is necessary to
prevent respiratory tract

irritation.[5]

Operational and Disposal Plans

Engineering Controls

o Work in a well-ventilated area, such as a chemical fume hood, to keep airborne

concentrations low.[2][5]
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» Facilities must be equipped with an eyewash station and a safety shower in the immediate

vicinity of potential exposure.[2][5]

Safe Handling Protocol

Preparation: Before handling, ensure all necessary PPE is donned correctly. Read and
understand the Safety Data Sheet (SDS).

Handling: Avoid all personal contact, including the inhalation of dust.[2] Minimize dust
generation and accumulation.[2] Do not eat, drink, or smoke in the handling area.

After Handling: Wash hands and any exposed skin thoroughly after handling.[4] Remove
contaminated clothing and wash it before reuse.[4]

First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] If eye irritation persists, get medical
advice/attention.[4]

Skin Contact: Immediately remove all contaminated clothing.[1] Flush skin with plenty of
soap and water for at least 15 minutes.[1][4] If skin irritation occurs, get medical
advice/attention.[4]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[1][4] If you feel unwell, call a POISON CENTER or doctor/physician.[4]

Ingestion: Do NOT induce vomiting.[1] Clean mouth with water and drink plenty of water
afterwards.[1][4] Get medical attention if you feel unwell.

Spill and Disposal Plan

o Spill Response: In the event of a spill, evacuate non-essential personnel. For small spills,

use an inert absorbent material to contain the spill and avoid raising dust.[5] Carefully sweep
or scoop the absorbed material into a labeled, sealed container for hazardous waste
disposal.[4][5]
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» Waste Disposal: All waste generated from the use of 5-Methylthiophene-2-boronic acid,
including contaminated PPE and empty containers, must be considered hazardous waste.[5]

Dispose of contents/container to an approved waste disposal plant in accordance with local
regulations.[4][6] Do not let the product enter drains.

Safety Workflow

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b068057?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2594703&productDescription=5-FORMYL-4-METHLTHIOPHENE-2+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/KR/en/sds/sigma/b7901?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Review SDS
Don PPE

Verify Engineering Controls
(Fume Hood, Eyewash)

U J

Proceed

4 N\

Handling
Y
[ Handle in Fume Hood j:l_ ________________________

A

[ Avoid Dust Generation j

- J

Task Complete

4 Post-anding A

\4
[Wash Hands Thoroughly j Administer First Aid

Contain & Clean

Y \ A

[ Decontaminate Work Areaj [ Seek Medical Attention ]

0 J

-

as
«

aste Disposa
Y

Collect Waste in

Labeled Container

Dispose via Approved
Hazardous Waste Stream

U J

Click to download full resolution via product page

Caption: Safe handling and disposal workflow for 5-Methylthiophene-2-boronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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